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Abstract

This technical guide provides a comprehensive overview of the environmental contamination
sources of 4,8-dioxa-3H-perfluorononanoic acid (ADONA), a short-chain per- and
polyfluoroalkyl substance (PFAS) utilized as a replacement for perfluorooctanoic acid (PFOA)
in fluoropolymer manufacturing. The document details the industrial uses of ADONA, its
physicochemical properties relevant to environmental fate, and summarizes available
guantitative data on its presence in various environmental matrices. Furthermore, it outlines
established analytical methodologies for ADONA detection and explores the current
understanding of its toxicological profile and potential signaling pathway interactions. This
guide is intended to serve as a core resource for researchers, scientists, and professionals in
drug development engaged in the study of emerging environmental contaminants.

Introduction to ADONA
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4,8-dioxa-3H-perfluorononanoic acid (ADONA) is a chemical compound used as a processing
aid in the manufacturing of fluoropolymers, such as polytetrafluoroethylene (PTFE), renowned
for their non-stick and water-repellent properties.[1] Produced by 3M under its Dyneon™ brand,
ADONA was introduced as a substitute for PFOA, a long-chain PFAS that has been largely
phased out due to concerns over its persistence, bioaccumulation, and toxicity.[2]

Structurally, ADONA is a polyfluorinated ether carboxylic acid. Unlike perfluorinated
compounds, the presence of an ether linkage and a hydrogen atom makes it potentially more
susceptible to degradation.[2] However, its fluorinated carbon chain still imparts the chemical
stability and surfactant properties characteristic of PFAS.

Chemical and Physical Properties of ADONA

Property Value Reference
Molecular Formula C7H2F1204 --INVALID-LINK--
Molecular Weight 378.07 g/mol --INVALID-LINK--
CAS Number 919005-14-4 --INVALID-LINK--
Appearance Not specified

Sparingly soluble in
Solubility chloroform, DMSO, and --INVALID-LINK--

methanol

Environmental Contamination Sources

The primary source of ADONA in the environment is linked to its industrial production and use
in fluoropolymer manufacturing.

Industrial Manufacturing and Processing

The synthesis and application of ADONA as a polymerization aid are the main points of its
release into the environment. The manufacturing process itself can lead to discharges into
wastewater and emissions into the air.

Logical Flow of ADONA from Production to Environmental Contamination
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ADONA Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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Contact our Ph.D. Support Team for a compatibility check
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